Cas no 1047-25-2 (Ferrous oxalate dihydrate)

• Product Name: Ferrous oxalate dihydrate
• CAS No: 1047-25-2
• MF: C₂H₄FeO₆
• MW: 179.894562721252
• CID: 40590
• PubChem ID: 516788
• Update Time: 2025-05-25

Ferrous oxalate dihydrate Chemical and Physical Properties

Names and Identifiers

• Ferrous oxalate dihydrate
• Iron(II) oxalate dihydrate
• Iron(II) oxalate hydrate
• 1-(4-carboxy-phenyl)-pyrrole-3,4-dicarboxylic acid diethyl ester
• AC1LANBJ
• CTK4A3263
• dihydrate
• FT-0627293
• Iron, diaqua(ethanedioato(2-)-kappaO1,kappaO2)-, (T-4)-
• oxalate
• IRON(II) OXALATE
• FERROUS OXALATE 2H2O
• IRON OXALATE (FEC2O4) DIHYDRATE
• AKOS025243410
• FERROUS OXALATE (FEC2O4) DIHYDRATE
• IRON, DIAQUA(ETHANEDIOATO(2-)-.KAPPA.O1,.KAPPA.O2)-, (T-4)-
• Z6X3YBU50D
• Iron, diaqua[ethanedioato(2-)-.kappa.O1,.kappa.O2]-, (T-4)-
• OXALIC ACID, IRON(2+) SALT (1:1), DIHYDRATE
• Iron(II) oxalate dihydrate, min. 95%
• A868973
• IRON OXALATE HYDRATE (FEC2O4.2H2O)
• 1047-25-2
• UNII-Z6X3YBU50D
• Q27295084
• IRON(2+) OXALATE DIHYDRATE
• DTXSID90975879
• Iron(2+) ethanedioate--water (1/1/2)
• iron(2+);oxalate;dihydrate
• iron oxalate dihydrate
• 6047-25-2
• Iron, diaqua(ethanedioato(2-)-O,O')-
• ETHANEDIOIC ACID, IRON(2+) SALT (1:1), DIHYDRATE
• NPLZZSLZTJVZSX-UHFFFAOYSA-L
• Iron, diaqua[ethanedioato(2-)-kappaO1,kappaO2]-, (T-4)-
• ?(2)-iron(2+) dihydrate oxalate ion
• DB-297610

• Inchi： 1S/C2H2O4.Fe.2H2O/c3-1(4)2(5)6;;;/h(H,3,4)(H,5,6);;2*1H2/q;+2;;/p-2
• InChI Key： NPLZZSLZTJVZSX-UHFFFAOYSA-L
• SMILES： [Fe+2].[O-]C(C(=O)[O-])=O.O.O

Computed Properties

• Exact Mass: 177.94032
• Monoisotopic Mass: 179.935723g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 60.5
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.3Ų

Experimental Properties

• Density: 2.28 g/mL at 25 °C(lit.)
• PSA: 143.26

Ferrous oxalate dihydrate Security Information

• WGK Germany：1
• Hazard Category Code： 21/22
• Safety Instruction： 24/25
• Hazardous Material Identification：
• Risk Phrases：R21/22
• Safety Term：S24/25

Additional information on Ferrous oxalate dihydrate

Ferrous Oxalate Dihydrate: A Comprehensive Overview

Ferrous oxalate dihydrate, also known as iron(II) oxalate dihydrate, is a chemical compound with the CAS number 1047-25-2. This compound is represented by the chemical formula FeC₂O₄·2H₂O, indicating the presence of one iron atom, two oxalate groups, and two water molecules. The compound is widely recognized for its role in various industrial and scientific applications, particularly in the fields of chemistry, materials science, and pharmacology.

The synthesis of ferrous oxalate dihydrate typically involves the reaction of ferrous salts with oxalic acid or its derivatives. This process can be optimized to achieve high purity levels, which are crucial for its application in sensitive environments such as pharmaceuticals and advanced materials. Recent studies have explored innovative methods to enhance the yield and purity of this compound, leveraging green chemistry principles to minimize environmental impact.

In terms of physical properties, ferrous oxalate dihydrate exhibits a bright yellow crystalline structure. Its solubility in water is moderate, making it suitable for various solution-based processes. The compound is thermally stable up to a certain temperature before decomposing into iron(II) oxide and carbon dioxide. This thermal behavior has been extensively studied in recent years, with researchers focusing on its potential use in thermal energy storage systems.

Ferrous oxalate dihydrate finds extensive use in the pharmaceutical industry as an intermediate in the production of certain drugs. For instance, it serves as a precursor for the synthesis of iron supplements used to treat iron deficiency anemia. The compound's role in drug delivery systems has also been explored, with recent advancements highlighting its potential as a carrier for targeted drug delivery.

In the field of materials science, ferrous oxalate dihydrate is employed as a precursor for synthesizing iron-based nanoparticles. These nanoparticles have applications in catalysis, magnetic materials, and biomedical imaging. Recent research has focused on optimizing the synthesis conditions to achieve nanoparticles with uniform size distribution and enhanced magnetic properties.

The environmental impact of ferrous oxalate dihydrate has also been a topic of interest. Studies have shown that its decomposition products are non-toxic and biodegradable, making it a safer alternative to other compounds used in similar applications. This aligns with the growing trend towards sustainable and eco-friendly chemical processes.

In conclusion, ferrous oxalate dihydrate (CAS No. 1047-25-2) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and potential for further innovation make it a subject of ongoing research and development. As scientific advancements continue to unfold, the role of this compound in shaping future technologies is expected to grow significantly.